Cas no 887974-03-0 ((5-(2-Chlorophenyl)pyridin-3-yl)methanol)

(5-(2-Chlorophenyl)pyridin-3-yl)methanol is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure, featuring both a chlorophenyl and a hydroxymethyl-substituted pyridine moiety, enables selective functionalization, making it useful in the development of bioactive compounds. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by the reactivity of the hydroxymethyl group, allowing for derivatization into esters, ethers, or other functionalized derivatives. This intermediate is commonly employed in the preparation of ligands, catalysts, and active pharmaceutical ingredients (APIs), offering a balance of reactivity and selectivity for targeted molecular design.

(5-(2-Chlorophenyl)pyridin-3-yl)methanol structure

887974-03-0 structure

Product Name:(5-(2-Chlorophenyl)pyridin-3-yl)methanol

CAS No:887974-03-0

MF:C₁₂H₁₀ClNO

MW:219.666902065277

MDL:MFCD06410306

CID:1036548

PubChem ID:24729854

Update Time:2025-06-08

(5-(2-Chlorophenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (5-(2-Chlorophenyl)pyridin-3-yl)methanol
- [5-(2-CHLOROPHENYL)-3-PYRIDYL]METHANOL
- FT-0733866
- MFCD06410306
- J-501493
- DTXSID601285675
- AKOS016000712
- CS-0357277
- AC7126
- [5-(2-chlorophenyl)pyridin-3-yl]methanol
- 887974-03-0
- 5-(2-Chlorophenyl)-3-pyridinemethanol
- SY016269
- DA-16929
- MDL： MFCD06410306
- Inchi： 1S/C12H10ClNO/c13-12-4-2-1-3-11(12)10-5-9(8-15)6-14-7-10/h1-7,15H,8H2
- InChI Key： LIBXGSZDVDXNDT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1C=NC=C(CO)C=1

Computed Properties

Exact Mass: 219.0450916g/mol
Monoisotopic Mass: 219.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 33.1Å²

(5-(2-Chlorophenyl)pyridin-3-yl)methanol Pricemore >>

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